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Compound of Interest

Compound Name: Ketorolac-d5

Cat. No.: B585921 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Ketorolac-d5, a deuterated analog of the non-steroidal

anti-inflammatory drug (NSAID) Ketorolac. Adherence to these guidelines is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Ketorolac-d5, like its non-deuterated counterpart, should be handled as a hazardous

chemical.[1][2] Waste containing this substance must be managed in accordance with local,

state, and federal regulations.[1]

Hazard and Disposal Summary
The following table summarizes key information regarding the hazards and recommended

disposal methods for Ketorolac compounds.
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Parameter Information References

Hazard Classification

Considered hazardous waste.

[1] Toxic if swallowed.[2] May

cause harm to the unborn

child.

[1][2][3]

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

[2][4][5]

Alternative Disposal

Incineration in a licensed

apparatus or burial in a landfill

specifically licensed for

chemical/pharmaceutical

waste.

[1]

Container Disposal

Empty containers may still

pose a chemical hazard and

should be decontaminated. If

not reused, they should be

punctured to prevent re-use

and disposed of in an

authorized landfill.

[1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, eye protection, and

face protection during handling

and disposal.

[2][4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of Ketorolac-d5.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling Ketorolac-d5 waste, ensure you are wearing appropriate PPE, including
safety glasses, gloves, and a lab coat.[2][4]
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Conduct all disposal procedures in a well-ventilated area to avoid inhalation of any dust or
fumes.[2][4]
Avoid all personal contact with the chemical, including inhalation.[1]

2. Waste Segregation and Collection:

Collect all waste materials containing Ketorolac-d5, including unused product, contaminated
consumables (e.g., pipette tips, vials), and spill cleanup materials, in a designated and
clearly labeled hazardous waste container.
Do not mix Ketorolac-d5 waste with other non-hazardous waste streams.

3. Preparing for Disposal:

Ensure the hazardous waste container is securely sealed.[5]
Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible
materials such as oxidizing agents.[1][5]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and
approved waste disposal contractor.
Consult with your institution's Environmental Health and Safety (EHS) department for
specific procedures and approved vendors.
All waste must be handled in accordance with local, state, and federal regulations.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Ketorolac-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC469170010&productDescription=KETOROLAC+TROMETHAMINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.accentuate.io/6170793279672/17137213309112/SDS-Ketorolac-Tromethamine-USP-v.-Dec-2021-v1649390875679.pdf
https://datasheets.scbt.com/sc-279250.pdf
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.spectrumrx.com/media/sds/KE902_AGHS.pdf
https://datasheets.scbt.com/sc-279250.pdf
https://www.spectrumrx.com/media/sds/KE902_AGHS.pdf
https://datasheets.scbt.com/sc-279250.pdf
https://www.benchchem.com/product/b585921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal

Start: Have Ketorolac-d5 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Collect Waste in a
Designated Hazardous

Waste Container

Step 2

Label Container Clearly
'Hazardous Waste - Ketorolac-d5'

Step 3

Securely Seal the Container

Step 4

Store in a Cool, Dry,
Well-Ventilated Area

Step 5

Contact Institutional EHS
for Approved Disposal Vendor

Step 6

Transfer Waste to
Licensed Disposal Contractor

Step 7

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ketorolac-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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